N1-(3,4-dimethoxyphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-N'-(3,4-dimethoxyphenyl)oxamide
• InChI: InChI=1S/C24H25N3O5/c1-30-21-10-9-17(14-22(21)31-2)26-24(29)23(28)25-15-19(20-8-5-13-32-20)27-12-11-16-6-3-4-7-18(16)27/h3-10,13-14,19H,11-12,15H2,1-2H3,(H,25,28)(H,26,29)
• InChI Key: RALZCOYAVXDLNK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCC(C2=CC=CO2)N3CCC4=CC=CC=C43)OC
• Molecular Formula: C24H25N3O5
• Molecular Weight: 435.5 g/mol

Description

N1-(3,4-dimethoxyphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. It belongs to the class of oxalamide derivatives and is commonly referred to as DIF-1.

Scientific Research Applications

Synthesis and Chemical Properties

N1-(3,4-dimethoxyphenyl)-N2-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)oxalamide is a chemical compound that has been studied for its unique properties and applications in scientific research. Notably, its synthesis involves novel acid-catalyzed rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes, leading to the formation of di- and mono-oxalamides. This method is operationally simple, high yielding, and provides a new formula useful for anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Therapeutic Potential

The compound's derivatives have been synthesized through various procedures and characterized extensively. Their structural elucidation has been achieved through IR, NMR, and X-ray diffraction data. These derivatives are known for their potential therapeutic applications, exhibiting properties such as anticancer, antibacterial, antifungal, anti-inflammatory, and immunomodulatory effects (Bonilla-Castañeda et al., 2022). Furthermore, molecular docking studies have been employed to evaluate the anti-mycobacterial, anti-microbial, and anti-cancer activities of these compounds, revealing significant activity against proteins associated with mycobacterium tuberculosis, bacterial strains, and moderate activity against cancer proteins (Nishtala & Basavoju, 2018).

Anticancer Properties

Moreover, certain derivatives have been designed and synthesized specifically as anticancer agents, targeting the epidemal growth factor receptor (EGFR). These compounds have been evaluated for their cytotoxic activities against various cancer cell lines, and some have shown potent anticancer activities, indicating their potential as EGFR inhibitors. The binding interaction of these compounds with EGFR has also been explored through molecular docking, suggesting the usefulness of this scaffold in developing new anticancer agents (Lan et al., 2017).